Cas no 1492861-66-1 (N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine)

• Product Name: N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine
• CAS No: 1492861-66-1
• MF: C₁₄H₁₀F₂N₄
• MW: 272.252809047699
• CID: 6339219
• PubChem ID: 78988462
• Update Time: 2025-11-06

N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine Chemical and Physical Properties

Names and Identifiers

• Z972765770
• N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine
• 1492861-66-1
• CHEMBL4897705
• AKOS017468903
• EN300-6482526

• Inchi： 1S/C14H10F2N4/c15-10-2-1-9(11(16)7-10)8-19-13-4-3-12-14(20-13)18-6-5-17-12/h1-7H,8H2,(H,18,19,20)
• InChI Key： VHWMJCATPSJSQD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CNC1C=CC2C(=NC=CN=2)N=1)F

Computed Properties

• Exact Mass: 272.08735266g/mol
• Monoisotopic Mass: 272.08735266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines 2-benzylaminopyridines

Additional information on N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine

N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine: A Comprehensive Overview

The compound with CAS No. 1492861-66-1, commonly referred to as N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The pyrido[2,3-b]pyrazine core of the molecule is a key structural element that contributes to its distinctive properties.

Recent studies have highlighted the importance of N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine in the context of targeted drug delivery systems. Researchers have demonstrated that the compound's ability to interact with specific biological targets makes it a promising candidate for the development of novel therapeutic agents. The difluorophenyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

One of the most exciting developments involving this compound is its application in anticancer drug design. Preclinical studies have shown that N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine exhibits selective cytotoxicity against various cancer cell lines while sparing healthy cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. The integration of fluorine atoms into the molecule further enhances its stability and solubility, making it an ideal candidate for further clinical exploration.

In addition to its therapeutic potential, this compound has also been explored for its role in nanotechnology applications. The pyrido[2,3-b]pyrazine framework provides a platform for constructing self-assembled nanostructures with unique electronic properties. These nanostructures have shown promise in enhancing the performance of organic electronic devices such as field-effect transistors and light-emitting diodes. The incorporation of the difluorophenylmethyl group further tailors the electronic characteristics of these materials, enabling their use in advanced optoelectronic applications.

The synthesis of N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine involves a multi-step process that combines principles from both organic and fluorine chemistry. Key steps include the formation of the pyrido[2,3-b]pyrazine core through cyclization reactions and subsequent functionalization with the difluorophenylmethyl group. Recent advancements in catalytic methods have significantly improved the yield and purity of this synthesis pathway, making large-scale production more feasible.

From a structural perspective, the compound's geometry is influenced by both steric and electronic effects. The presence of fluorine atoms introduces electron-withdrawing effects that stabilize certain conformations of the molecule. This conformational flexibility is critical for its interactions with biological targets and its ability to form stable nanostructures. Computational studies using density functional theory (DFT) have provided valuable insights into these molecular interactions, further guiding experimental efforts.

Looking ahead, ongoing research aims to explore the potential of N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine in other areas such as neurodegenerative disease therapy and antiviral agents. Its unique combination of chemical stability and biological activity positions it as a versatile tool in modern drug discovery pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, N-[(2,4-Difluorophenyl)methyl]pyrido[2,3-b]pyrazin-6-amine, with CAS No. 1492861-66-1, represents a cutting-edge compound with multifaceted applications across various scientific domains. Its structural uniqueness and functional versatility make it a subject of intense research interest. As advancements continue to unfold, this compound holds immense potential for revolutionizing both therapeutic interventions and material science innovations.